Cas no 1159822-13-5 (5-(piperidin-4-yl)pyridin-2-amine)

• Product Name: 5-(piperidin-4-yl)pyridin-2-amine
• CAS No: 1159822-13-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD30099240
• CID: 4561216
• PubChem ID: 45788791
• Update Time: 2025-05-24

5-(piperidin-4-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Piperidin-4-yl)pyridin-2-amine dihydrochloride
• 2-Amino-5-(piperidin-4-yl)pyridine
• 2-Pyridinamine, 5-(4-piperidinyl)-
• 5-(piperidin-4-yl)pyridin-2-amine

• MDL： MFCD30099240
• Inchi： 1S/C10H15N3/c11-10-2-1-9(7-13-10)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2,(H2,11,13)
• InChI Key： WLZYZVMUWFTMCD-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2CCNCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(piperidin-4-yl)pyridin-2-amine

Comprehensive Overview of 5-(piperidin-4-yl)pyridin-2-amine (CAS No. 1159822-13-5): Properties, Applications, and Research Insights

5-(piperidin-4-yl)pyridin-2-amine, with the CAS number 1159822-13-5, is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a piperidine ring fused to a pyridine core, making it a versatile scaffold for drug discovery. Its molecular formula, C₁₀H₁₅N₃, and precise chemical structure contribute to its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

In recent years, the demand for piperidine derivatives like 5-(piperidin-4-yl)pyridin-2-amine has surged due to their role in developing small-molecule therapeutics. Researchers are actively exploring its applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where its ability to cross the blood-brain barrier (BBB) is of particular interest. Additionally, its amine functional group allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS).

The synthesis of CAS 1159822-13-5 typically involves multi-step organic reactions, including Boc protection/deprotection strategies and catalytic hydrogenation. Its purity and stability are critical for reproducible results, necessitating advanced analytical techniques like HPLC and NMR spectroscopy. These methods ensure compliance with Good Manufacturing Practices (GMP) for preclinical studies.

From an SEO perspective, users frequently search for terms such as "5-(piperidin-4-yl)pyridin-2-amine synthesis", "CAS 1159822-13-5 suppliers", and "piperidine-based drug candidates". Addressing these queries, this compound is commercially available through specialized chemical suppliers and contract research organizations (CROs), often with custom synthesis options. Its price per gram varies based on purity (e.g., ≥95% or ≥98%) and scale.

Emerging trends highlight the compound's potential in cancer research, where it serves as a precursor for kinase inhibitors. Its structure-activity relationship (SAR) is being optimized to enhance selectivity against specific protein targets. Furthermore, computational tools like molecular docking are employed to predict its binding affinity, reducing trial-and-error in lab settings.

Environmental and safety data for 5-(piperidin-4-yl)pyridin-2-amine are documented in Safety Data Sheets (SDS), emphasizing proper handling under fume hoods and storage at controlled temperatures. While not classified as hazardous, standard laboratory safety protocols should always be followed.

In conclusion, 1159822-13-5 represents a promising pharmacophore with broad applicability. Its integration into AI-driven drug design platforms and green chemistry initiatives underscores its relevance in modern research. For scientists seeking piperidine-pyridine hybrids, this compound offers a balanced profile of bioavailability and synthetic accessibility.